amine hydrochloride CAS No. 90389-35-8](/img/no-structure.png)
[(3-chloro-5-fluorophenyl)methyl](methyl)amine hydrochloride
Overview
Description
Methyl(3-chloro-5-fluorophenyl)amine hydrochloride, commonly referred to as MCPH, is a compound that has been studied for its potential applications in scientific research. Due to its unique chemical structure, MCPH has been shown to have a wide range of biochemical and physiological effects. We will also discuss the advantages and limitations of MCPH for lab experiments, and list some potential future directions for further research.
Mechanism of Action
The mechanism of action of MCPH is not completely understood, but it is believed to act as an agonist at certain receptors in the body. It is thought to bind to these receptors and activate them, leading to changes in the body’s physiology.
Biochemical and Physiological Effects
MCPH has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the production of certain hormones, such as testosterone and insulin. It has also been shown to increase the production of certain neurotransmitters, such as serotonin and dopamine. In addition, it has been shown to increase the production of certain enzymes, such as cytochrome P450.
Advantages and Limitations for Lab Experiments
MCPH has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and it is stable in aqueous solutions. It is also non-toxic, which makes it safe for use in laboratory experiments. However, there are some limitations to using MCPH in lab experiments. It is not very soluble in organic solvents, which can make it difficult to work with in certain experiments. In addition, its mechanism of action is not completely understood, which can make it difficult to interpret the results of experiments involving MCPH.
Future Directions
There are several potential future directions for further research on MCPH. One potential direction is to study its effects on other hormones and neurotransmitters. Another potential direction is to study its effects in animal models, in order to better understand its mechanism of action. Additionally, further studies could be done to investigate the effects of MCPH on oxidative stress, inflammation, and aging. Finally, further research could be done to investigate the potential therapeutic applications of MCPH.
Synthesis Methods
MCPH can be synthesized by a two-step process. The first step involves the reaction of 3-chloro-5-fluorophenylmethyl amine with aqueous hydrochloric acid. This reaction yields an intermediate compound, which is then reacted with aqueous hydrochloric acid to form MCPH. The overall yield of MCPH from this process is approximately 75%.
Scientific Research Applications
MCPH has been studied for its potential applications in scientific research. It has been used in various biochemical and physiological studies, including studies of the effects of drugs on the body, the effects of environmental toxins on the body, and the effects of various hormones on the body. It has also been used in studies of the effects of oxidative stress, inflammation, and aging on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(3-chloro-5-fluorophenyl)methyl](methyl)amine hydrochloride involves the reaction of 3-chloro-5-fluorobenzyl chloride with methylamine in the presence of a base to form the intermediate [(3-chloro-5-fluorophenyl)methyl]methylamine. This intermediate is then reacted with hydrochloric acid to yield the final product as a hydrochloride salt.", "Starting Materials": [ "3-chloro-5-fluorobenzyl chloride", "methylamine", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-chloro-5-fluorobenzyl chloride is reacted with methylamine in the presence of a base, such as sodium hydroxide or potassium carbonate, to form the intermediate [(3-chloro-5-fluorophenyl)methyl]methylamine.", "Step 2: The intermediate [(3-chloro-5-fluorophenyl)methyl]methylamine is then reacted with hydrochloric acid to yield the final product as a hydrochloride salt, which can be isolated by filtration or crystallization." ] } | |
CAS RN |
90389-35-8 |
Product Name |
[(3-chloro-5-fluorophenyl)methyl](methyl)amine hydrochloride |
Molecular Formula |
C8H10Cl2FN |
Molecular Weight |
210.1 |
Purity |
95 |
Origin of Product |
United States |
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